Cas no 308292-90-2 (4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 308292-90-2
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 6369756
• PubChem ID: 1187404
• Update Time: 2025-05-20

4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• 4-(N,N-diethylsulfamoyl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-[(diethylamino)sulfonyl]-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• SR-01000456125
• SR-01000456125-1
• F0012-0686
• AKOS001034799
• Z27875731
• Oprea1_628734
• EU-0067476
• AB00709218-01
• 308292-90-2
• Oprea1_280710

• Inchi： 1S/C18H23N3O3S2/c1-3-21(4-2)26(23,24)14-11-9-13(10-12-14)17(22)20-18-19-15-7-5-6-8-16(15)25-18/h9-12H,3-8H2,1-2H3,(H,19,20,22)
• InChI Key： WOLVLXHCJBPEKX-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCCCC=2S1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 393.11808395g/mol
• Monoisotopic Mass: 393.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• pka: 6?+-.0.20(Predicted)

Additional information on 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

4-(Diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 308292-90-2): A Comprehensive Overview

4-(Diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 308292-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives and features a unique combination of functional groups, including a diethylsulfamoyl moiety and a tetrahydrobenzothiazole ring. Its molecular structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's CAS number 308292-90-2 serves as a unique identifier, ensuring precise classification and retrieval in chemical databases. Researchers and industry professionals frequently search for this compound using keywords such as "4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide synthesis," "CAS 308292-90-2 applications," and "benzamide derivatives in medicine." These queries reflect the growing interest in its potential uses, particularly in targeting specific biological pathways.

One of the most notable aspects of 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is its structural versatility. The diethylsulfamoyl group enhances its solubility and bioavailability, while the tetrahydrobenzothiazole ring contributes to its binding affinity with certain enzymes and receptors. This combination has led to its exploration in areas such as neurodegenerative disease research and metabolic disorder therapeutics, topics that are currently trending in scientific communities.

In recent years, the demand for high-purity 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has increased, driven by its potential role in small-molecule drug development. Pharmaceutical companies and academic labs are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues. Searches like "CAS 308292-90-2 supplier" and "benzamide derivative mechanisms" highlight the commercial and scientific relevance of this compound.

From a synthetic chemistry perspective, 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide presents intriguing challenges and opportunities. Its preparation often involves multi-step organic reactions, including sulfonylation and amide coupling, which are topics of interest for chemists optimizing synthetic routes. Researchers frequently inquire about "efficient synthesis of CAS 308292-90-2" and "benzamide derivative purification methods," underscoring the need for scalable and cost-effective production techniques.

The compound's potential applications extend beyond pharmaceuticals. For instance, its unique structure has sparked interest in material science, where it could serve as a building block for functional polymers or sensors. This interdisciplinary appeal aligns with current trends in convergence research, where chemistry intersects with fields like nanotechnology and biotechnology. Keywords such as "benzamide derivatives in materials" and "CAS 308292-90-2 innovations" reflect this broadening scope.

Quality control and analytical characterization are critical for 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and verify structural integrity. Researchers often search for "analytical methods for CAS 308292-90-2" and "benzamide derivative characterization," emphasizing the importance of robust quality assurance protocols.

In conclusion, 4-(diethylsulfamoyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 308292-90-2) represents a compelling subject of study with diverse applications in pharmaceuticals, materials science, and beyond. Its unique structural features and potential therapeutic benefits make it a valuable compound for researchers and industry professionals alike. As interest in targeted drug delivery and personalized medicine continues to grow, this compound is poised to play a significant role in advancing scientific and medical frontiers.